Cas no 919769-60-1 (1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)-)
![1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)- structure](https://www.kuujia.com/scimg/cas/919769-60-1x500.png)
919769-60-1 structure
Product name:1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)-
1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)-
- 919769-60-1
- DTXSID00843676
- (3R)-3-[(2S)-3,6-dihydro-2H-pyran-2-yl]-1,4-dioxaspiro[4.5]decane
-
- Inchi: InChI=1S/C13H20O3/c1-3-7-13(8-4-1)15-10-12(16-13)11-6-2-5-9-14-11/h2,5,11-12H,1,3-4,6-10H2/t11-,12+/m0/s1
- InChI Key: NAIKJBJMLHBRSJ-NWDGAFQWSA-N
- SMILES: C1CCC2(CC1)OCC(O2)C3CC=CCO3
Computed Properties
- Exact Mass: 224.14124450g/mol
- Monoisotopic Mass: 224.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 27.7Ų
1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)- Related Literature
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Noreen Rehmat,Antonio Toffoletti,Zafar Mahmood,Xue Zhang,Jianzhang Zhao,Antonio Barbon J. Mater. Chem. C, 2020,8, 4701-4712
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Bitoh Yohsuke,Kenji Urayama,Toshikazu Takigawa,Kohzo Ito Soft Matter, 2011,7, 2632-2638
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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7. Book reviews
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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10. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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